Cas no 57712-69-3 (5-bromo-3-methyl-1-propylpyrimidine-2,4-dione)

5-bromo-3-methyl-1-propylpyrimidine-2,4-dione structure
57712-69-3 structure
Product Name:5-bromo-3-methyl-1-propylpyrimidine-2,4-dione
CAS No:57712-69-3
MF:C8H11BrN2O2
MW:247.089141130447
CID:1606378
PubChem ID:251392
Update Time:2025-04-21

5-bromo-3-methyl-1-propylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-methyl-1-propylpyrimidine-2,4-dione
    • NSC71729
    • AC1L5JQY
    • AC1Q23R0
    • 5-bromo-3-methyl-1-propyl-1H-pyrimidine-2,4-dione
    • 5-bromo-3-methyl-1-propylpyrimidine-2,4(1h,3h)-dione
    • CTK5A7321
    • 5-Bromo-1-propyl-3-methyl-uracil
    • AG-K-82243
    • AR-1G7432
    • NSC71729; AC1L5JQY; AC1Q23R0; 5-bromo-3-methyl-1-propyl-1H-pyrimidine-2,4-dione; 5-bromo-3-methyl-1-propylpyrimidine-2,4(1h,3h)-dione; CTK5A7321; 5-Bromo-1-propyl-3-methyl-uracil; AG-K-82243; AR-1G7432;
    • 5-bromo-3-methyl-1-propyl-2,4(1H,3H)-pyrimidinedione
    • NSC-71729
    • DTXSID30290912
    • 57712-69-3
    • Inchi: 1S/C8H11BrN2O2/c1-3-4-11-5-6(9)7(12)10(2)8(11)13/h5H,3-4H2,1-2H3
    • InChI Key: AEVADYQQVXGGEZ-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C)C(N(C=1)CCC)=O)=O

Computed Properties

  • Exact Mass: 246.00043
  • Monoisotopic Mass: 246.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

5-bromo-3-methyl-1-propylpyrimidine-2,4-dione Related Literature

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